Cas no 23214-92-8 ((8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione)

(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione structure

23214-92-8 structure

Product Name:(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione

CAS No:23214-92-8

MF:C₂₇H₂₉NO₁₁

MW:543.52

MDL:MFCD00869292

CID:52261

PubChem ID:31703

Update Time:2024-10-30

(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione Chemical and Physical Properties

Names and Identifiers

- Adriamycin
- 10-((3-Amino-2,3,6-trideoxy-alpha-L-lyso-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-5,12-naphthacenedione
- 14-Hydroxydaunomycin
- (8S-cis)-10-(3-Amino-2,3,6-Trideoxy-alpha-L-Lyxo-Hexopyranosyl)Oxy-7,8,9,10-Tetrahydro-6,8,11-Trihydroxy-8-(Hydroxyacetyl)-1-Methoxy-5,12-Naphthacenedione
- adiblastine (hydrochloride salt)
- adriablastine (hydrochloride salt)
- adriablatina (hydrochloride salt)
- Adriacin
- Adriacin (hydrochloride salt)
- Adriamycin PFS
- Adriamycin PFS (hydrochloride salt)
- Adriamycin RDF
- Adriamycin RDF (hydrochloride salt)
- Adriblastin
- Adriblastina
- Adriblastina (hydrochloride salt)
- adriblatina (hydrochloride salt)
- Doxorubicin
- Doxorubicin hydrochloride (hydrochloride salt)
- Farmablastina (hydrochloride salt)
- Hydroxydaunomycin hydrochloride (hydrochloride salt)
- Hydroxydaunorubicin hydrochloride (hydrochloride salt)
- Rubex
- Rubex (hydrochloride salt)
- (8S,10S)-10-(((2R,4S,5S,6S)-4-Amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-7,8,9,10-tetrahydrotetracen
- ADRIAMYCIN ,UP26 CP2005
- Doxorubicin (Adriamycin, Dox,NSC 123127,14-Hydroxydaunomycin, 14-Hydroxydaunorubicine)
- [14C]-Doxorubicin
- [3H]-Doxorubicin
- adriamycine
- Doxil
- Hydroxydaunorubicin
- (1S,3S)-3,5,12-Trihydroxy-3-(hydroxyac
- (1S,3S)-3,5,12-Trihydroxy-3-(hydroxyacetyl)-10-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranoside
- Hydroxydaunomycin hydrochloride
- (8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione
- AKOS015951330
- EINECS 245-495-6
- (1S,3S)-3-Glycoloyl-1,2,3,4,6,11-hexahydro-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1-naphthacenyl-(3-amino-2,3,6-tridesoxy-alpha-L-lyxo-hexopyranosid)
- CHEBI:28748
- hydroxydaunomycin
- NCGC00024415-35
- EPIRUBICIN HYDROCHLORIDE IMPURITY, DOXORUBICIN- [USP IMPURITY]
- HMS2089H06
- NCGC00024415-40
- (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-9-glycoloyl-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-quinone;hydrochloride
- BRD-K92093830-003-04-3
- Prestwick2_000438
- Probes1_000151
- Doxorubicine
- NCGC00024415-42
- DOXORUBICIN (MART.)
- DOXORUBICIN [WHO-DD]
- NCGC00024415-38
- (8S,10S)-10-((3-AMINO-2,3,6-TRIDEOXY-.ALPHA.-L-LYXO-HEXOPYRANOSYL)OXY)-8-GLYCOLOYL-7,8,9,10-TETRAHYDRO-6,8,11-TRIHYDROXY-1-METHOXY-5,12-NAPHTHACENEDIONE
- DOXORUBICIN [INN]
- NSC123127
- (7S,9S)-7-[(2R,4S,5S,6S)-4-azanyl-6-methyl-5-oxidanyl-oxan-2-yl]oxy-4-methoxy-6,9,11-tris(oxidanyl)-9-(2-oxidanylethanoyl)-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
- DAUNORUBICIN HYDROCHLORIDE IMPURITY D [EP IMPURITY]
- Adriblastina (TN)
- Doxorubicin (USAN/INN)
- doxorrubicina
- BP-23114
- (8S,10S)-10-((3-Amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-8-glycoloyl-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione
- Doxorubicinum (INN-Latin)
- 1,2,3,4,6,11-hexahydro-4beta,5,12-trihydroxy-4-(hydroxyacetyl)-10-methoxy-6, 11-Dioxonaphthacen-1beta-yl-3-amino-2,3,6-trideoxy-alpha-l-lyxohexopyranoside
- 10-((3-Amino-2,3,6-trideoxy-D-lyxohexopyranosyl)oxy)-8-glycolcyl-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione
- DOXORUBICIN [MI]
- AOJJSUZBOXZQNB-TZSSRYMLSA-N
- Doxorubicinum
- NCGC00024415-37
- Q18936
- (1S,3S)-3,5,12-trihydroxy-3-(hydroxyacetyl)-10-(methyloxy)-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranoside
- 5,12-Naphthacenedione, 10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-, (8S,10S)-
- Caelyx (liposomal doxorubicin)
- DOXORUBICIN [USAN]
- Prestwick1_000438
- (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
- DOXORUBICIN [MART.]
- Adriablastin
- 14-Hydroxydaunorubicine
- (7S,9R)-7-[(2S,4S,5S,6S)-4-Amino-5-hydroxy-6-methyl-oxan-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
- ThermoDox
- (8S-cis)-10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-5,12-naphthacenedione
- BSPBio_001031
- Epirubicin hydrochloride impurity, doxorubicin-
- EPIRUBICIN HYDROCHLORIDE IMPURITY C [EP IMPURITY]
- Valrubicin impurity, doxorubicin
- VALRUBICIN IMPURITY, DOXORUBICIN [USP IMPURITY]
- BSPBio_000456
- ADM
- Doxorubicin-P4/D10 conjugate
- Doxorubicin [USAN:INN:BAN]
- 1392315-46-6
- (8S,10S)-10-(((2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-7,8,9,10-tetrahydrotetracene-5,12-dione;(7S,9S)-7-[(4S,5S,6S)-4-amino-5-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
- 80168379AG
- 5,12-naphthacenedione, 10-((3-Amino-2,3,6-trideoxy-alpha-l-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro- 6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione
- Doxorubicina (INN-Spanish)
- BRD-K92093830-003-25-8
- BDBM32022
- FI 106
- Doxorubicin-hLL1 conjugate
- (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
- EN300-120698
- (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
- Hydroxyl Daunorubicin
- VALRUBICIN IMPURITY, DOXORUBICIN (USP IMPURITY)
- Prestwick0_000438
- DM2
- GTPL7069
- Conjugate of doxorubicin with monoclonal antibody P4/D10 against GP120
- UNII-80168379AG
- NSC-759155
- MLS000028393
- Conjugate of doxorubicin with humanized monoclonal antibody LL1 against CD74
- C01661
- DOXORUBICIN [HSDB]
- Doxorubicine (INN-French)
- (8S,10S)-10-{[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione
- LMPK13050001
- CHEMBL53463
- L01DB01
- (7S,9S)-7-[(4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
- Prestwick3_000438
- (8S,10S)-10-
- 5,12-Naphthacenedione, 10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-, (8S-cis)-
- (8S-cis)-10-[(3-Amino-2,3,6-trideoxy-.alpha.-L-lyxo-hexopyranosyl]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-5,12-naphthacenedione
- cid_443939
- D03899
- A816625
- DTXCID301480
- NCGC00024415-41
- 5,12-Naphthacenedione, 10-[(3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-, (8S,10S)-
- Doxorubicin-hLL1
- GR-319
- 5,12-NAPHTHACENEDIONE, 10-((3-AMINO-2,3,6-TRIDEOXY-.ALPHA.-L-LYXO-HEXOPYRANOSYL)OXY)-7,8,9,10-TETRAHYDRO-6,8,11-TRIHYDROXY-8-(HYDROXYACETYL)-1-METHOXY-, (8S-CIS)-
- ADR
- BDBM22984
- Adriamycin semiquinone
- NDC 38242-874
- NCI-C01514
- HSDB 3070
- H11954
- BPBio1_000502
- 1,2,3,4,6,11-Hexahydro-4beta,5,12-trihydroxy-4-(hydroxyacetyl)-10-methoxy-6,11-dioxonaphthacen-1beta-yl-3-amino-2,3,6-trideoxy-alpha-L-lyxohexopyranoside
- Doxorubicina
- (7S,9S)-7-[[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyl-2-oxanyl]oxy]-6,9,11-trihydroxy-9-(2-hydroxy-1-oxoethyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
- Doxorubicina [INN-Spanish]
- NS00002473
- Doxorubicine [INN-French]
- (1S,3S)-3-glycoloyl-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranoside
- (8S,10S)-10-(((2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-7,8,9,10-tetrahydrotetracene-5,12-dione
- (8S,10S)-10-((2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-7,8,9,10-tetrahydrotetracene-5,12-dione
- SPBio_002395
- NSC-123127
- 23214-92-8
- HY-15142A
- DOXORUBICIN [VANDF]
- SMP1_000106
- Probes2_000129
- (8S-cis)-10-
- Doxorubicinum [INN-Latin]
- (8S-cis)-10-((3-Amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroacetyl)-1-methoxy-5,12-naphthacenedione
- Doxorubicin-P4/D10
- CCRIS 739
- DB00997
- SCHEMBL3243
- Hydroxyldaunorubicin
- DTXSID8021480
- NCGC00024415-61
- (8S,10S)-10
- NSC 123127
- BRD-K92093830-003-33-2
- BRD-K92093830-003-31-6
- BRD-K92093830-003-30-8
- MDL： MFCD00869292
- Inchi： InChI=1S/C27H29NO11/c1-10-22(31)13(28)6-17(38-10)39-15-8-27(36,16(30)9-29)7-12-19(15)26(35)21-20(24(12)33)23(32)11-4-3-5-14(37-2)18(11)25(21)34/h3-5,10,13,15,17,22,29,31,33,35-36H,6-9,28H2,1-2H3/t10-,13-,15-,17-,22+,27-/m0/s1
- InChI Key： AOJJSUZBOXZQNB-TZSSRYMLSA-N
- SMILES： [H][C@@]1(O[C@H]2C[C@](O)(C(CO)=O)CC(C2=C3O)=C(O)C4=C3C(C5=C(OC)C=CC=C5C4=O)=O)O[C@@H](C)[C@@H](O)[C@@H](N)C1

Computed Properties

Exact Mass: 579.15100
Monoisotopic Mass: 543.17406074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 39
Rotatable Bond Count: 5
Complexity: 977
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 206Å²

Experimental Properties

Color/Form: Orange to red powder
Density: 1.3783 (rough estimate)
Melting Point: 205 ºC
Boiling Point: 810.3℃ at 760 mmHg
Flash Point: 443.8 °C
Refractive Index: 1.6400 (estimate)
Water Partition Coefficient: dissolution
PSA: 206.07000
LogP: 1.50360

(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione Pricemore >>

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HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	AA6723-100mg	(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione	23214-92-8	≥97%	100mg	￥2480	2024-09-27
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	AA6723-25mg	(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione	23214-92-8	≥97%	25mg	￥960	2024-09-27
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	AA6723-5mg	(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione	23214-92-8	≥97%	5mg	￥270	2024-09-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A864033-25mg	Adriamycin	23214-92-8	97%	25mg	￥568.00	2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A864033-500mg	Adriamycin	23214-92-8	97%	500mg	￥5,500.00	2022-09-29
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T1456-10 mg	Doxorubicin	23214-92-8	99.4%	10mg	￥440.00	2022-03-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T1456-500 mg	Doxorubicin	23214-92-8	99.4%	500MG	￥4584.00	2022-03-28
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci18230-10mg	(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione	23214-92-8	98%	10mg	￥350.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci18230-25mg	(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione	23214-92-8	98%	25mg	￥450.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci18230-100mg	(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione	23214-92-8	98%	100mg	￥1000.00	2023-09-09

(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione Production Method

(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione Related Literature

1. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

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